Cas no 1481385-63-0 ((1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid)

(1S,3s)-3-Hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid is a chiral cyclobutane derivative featuring a hydroxyl group at the 3-position and a methoxyphenyl substituent at the 1-position. Its rigid cyclobutane scaffold and functional group arrangement make it a valuable intermediate in pharmaceutical synthesis, particularly for designing stereoselective compounds. The presence of both carboxylic acid and hydroxyl groups offers versatile reactivity for further derivatization, while the methoxyphenyl moiety may enhance binding affinity in target interactions. This compound’s defined stereochemistry ensures high purity for applications in medicinal chemistry, such as protease inhibitor development or bioactive molecule optimization. Its structural features also support studies in conformational analysis and structure-activity relationships.
(1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid structure
1481385-63-0 structure
Product Name:(1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid
CAS No:1481385-63-0
MF:C12H14O4
MW:222.237164020538
CID:6469781
PubChem ID:65990719
Update Time:2025-06-08

(1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid
    • 2059917-17-6
    • (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylicacid
    • (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid
    • EN300-718189
    • EN300-341144
    • 1481385-63-0
    • AKOS015332811
    • Inchi: 1S/C12H14O4/c1-16-10-5-3-2-4-9(10)12(11(14)15)6-8(13)7-12/h2-5,8,13H,6-7H2,1H3,(H,14,15)
    • InChI Key: ZUZRTFALCXRISK-UHFFFAOYSA-N
    • SMILES: OC1CC(C(=O)O)(C2C=CC=CC=2OC)C1

Computed Properties

  • Exact Mass: 222.08920892g/mol
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.8Ų

(1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-718189-1.0g
3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid
1481385-63-0
1g
$0.0 2023-06-07

Additional information on (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid

Exploring the Potential of (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1481385-63-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1481385-63-0) has emerged as a compound of significant interest. This cyclobutane derivative, characterized by its unique stereochemistry and functional groups, is being investigated for its potential applications in drug discovery and development. Researchers are particularly drawn to its hydroxy and carboxylic acid moieties, which offer versatile reactivity for further chemical modifications.

The compound's structural features, including the 2-methoxyphenyl substituent and the cyclobutane ring system, contribute to its distinct physicochemical properties. These attributes make it a valuable scaffold for designing novel therapeutic agents. Recent studies have focused on its potential as a building block for small molecule drugs, with particular attention to its possible role in targeting specific biological pathways. The stereospecific configuration at the 1 and 3 positions adds another layer of complexity and potential biological relevance to this molecule.

Current research trends in pharmaceutical chemistry emphasize the importance of chiral compounds like (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid. The demand for enantiomerically pure substances has grown significantly, driven by their improved pharmacological profiles and reduced side effects. This compound's specific stereochemistry makes it particularly interesting for developing more selective and effective medications, aligning with the industry's shift toward personalized medicine approaches.

Synthetic accessibility is another crucial factor in modern drug development, and CAS 1481385-63-0 presents interesting possibilities in this regard. The compound's structure allows for various synthetic routes, enabling researchers to explore cost-effective and scalable production methods. Recent advancements in asymmetric synthesis techniques have made the preparation of such stereochemically defined molecules more feasible, opening new opportunities for their incorporation into drug discovery pipelines.

The pharmaceutical industry's growing focus on metabolic stability and drug-like properties has brought additional attention to compounds like (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid. Its balanced combination of polar (hydroxy and carboxylic acid) and non-polar (methoxyphenyl) groups suggests potential for favorable pharmacokinetic properties. This makes it an attractive candidate for further optimization in medicinal chemistry programs targeting various disease areas.

In the context of current research priorities, this compound's potential applications in addressing age-related diseases and chronic inflammatory conditions are particularly noteworthy. The scientific community's increasing understanding of the molecular mechanisms underlying these conditions has created demand for novel chemical entities that can modulate specific biological targets. The structural features of CAS 1481385-63-0 suggest it may serve as a valuable starting point for developing such targeted therapies.

Quality control and characterization of pharmaceutical intermediates like (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid have become increasingly important in drug development. Advanced analytical techniques, including chiral HPLC and X-ray crystallography, are being employed to ensure the compound's stereochemical purity and structural integrity. These quality assurance measures are critical for maintaining the reproducibility and reliability of research findings involving this molecule.

The compound's potential extends beyond pharmaceutical applications to areas such as material science and chemical biology. Its rigid cyclobutane core and functional group diversity make it an interesting candidate for developing novel materials with specific properties. Additionally, its ability to serve as a molecular probe in biological systems is being explored, contributing to our understanding of complex biochemical processes.

As the scientific community continues to investigate CAS 1481385-63-0, its role in fragment-based drug discovery is gaining attention. The compound's moderate size and presence of multiple functional groups make it suitable for use in fragment screening approaches, which are becoming increasingly popular in early-stage drug discovery. This application highlights the molecule's versatility and potential to contribute to the identification of new therapeutic leads.

Environmental considerations in chemical synthesis have also influenced research directions involving (1S,3s)-3-hydroxy-1-(2-methoxyphenyl)cyclobutane-1-carboxylic acid. Scientists are exploring greener synthetic routes for producing this and similar compounds, focusing on reducing waste and energy consumption. These efforts align with the pharmaceutical industry's broader commitment to sustainable practices and green chemistry principles.

The future research trajectory for CAS 1481385-63-0 appears promising, with potential applications spanning multiple therapeutic areas. Its unique structural features continue to inspire innovative approaches in medicinal chemistry, while its synthetic accessibility supports practical development pathways. As our understanding of structure-activity relationships deepens, this compound may play an increasingly important role in the discovery of next-generation therapeutics.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.